![molecular formula C22H15Cl2F3N6O2S2 B2841448 2,5-dichloro-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide CAS No. 391932-61-9](/img/structure/B2841448.png)
2,5-dichloro-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide
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Description
2,5-dichloro-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C22H15Cl2F3N6O2S2 and its molecular weight is 587.42. The purity is usually 95%.
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Scientific Research Applications
Antiallergy and Anticancer Activities
- A study on N-(4-substituted-thiazolyl)oxamic acid derivatives showed potent antiallergy activity in rat models, suggesting potential applications in developing new antiallergy medications (Hargrave, Hess, & Oliver, 1983). Additionally, derivatives of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were designed and synthesized, showing moderate to excellent anticancer activity against several cancer cell lines, indicating the potential for these structures in cancer research (Ravinaik et al., 2021).
Corrosion Inhibition
- Benzothiazole derivatives have been synthesized and evaluated for their corrosion inhibiting effects against steel in acidic solutions, demonstrating the utility of such compounds in material science and engineering to protect against corrosion (Hu et al., 2016).
Antimicrobial Activity
- Compounds containing the thiazole moiety have been investigated for antimicrobial activity, with some showing effectiveness against bacterial and fungal strains. This suggests their potential utility in developing new antimicrobial agents (Padalkar et al., 2014).
Synthetic Methodologies and Chemical Properties
- Research into the synthesis and characterization of novel compounds with thiazole and triazole rings highlights the ongoing interest in these structures for their versatile chemical properties and potential applications in creating new materials or therapeutic agents (Kariuki et al., 2022).
properties
IUPAC Name |
2,5-dichloro-N-[[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15Cl2F3N6O2S2/c23-13-4-5-16(24)15(9-13)19(35)29-10-17-31-32-21(37-11-18(34)30-20-28-6-7-36-20)33(17)14-3-1-2-12(8-14)22(25,26)27/h1-9H,10-11H2,(H,29,35)(H,28,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQNSLVUMBBIBPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CNC(=O)C4=C(C=CC(=C4)Cl)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15Cl2F3N6O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
587.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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